![molecular formula C26H27N3O5 B1236419 4-[1-[(4-methyl-2-oxo-1-benzopyran-7-yl)amino]-3-oxo-1H-isoindol-2-yl]-1-piperidinecarboxylic acid ethyl ester](/img/structure/B1236419.png)
4-[1-[(4-methyl-2-oxo-1-benzopyran-7-yl)amino]-3-oxo-1H-isoindol-2-yl]-1-piperidinecarboxylic acid ethyl ester
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Overview
Description
4-[1-[(4-methyl-2-oxo-1-benzopyran-7-yl)amino]-3-oxo-1H-isoindol-2-yl]-1-piperidinecarboxylic acid ethyl ester is a member of coumarins.
Scientific Research Applications
Structural Characterization and Synthesis
- Structural Analysis : 4-[1-[(4-methyl-2-oxo-1-benzopyran-7-yl)amino]-3-oxo-1H-isoindol-2-yl]-1-piperidinecarboxylic acid ethyl ester has been studied for its structural characterization, revealing insights into its molecular structure and conformation. This includes UV, IR, NMR, and MS spectral analysis (Leonardi et al., 1993).
- Synthesis of Derivatives : Research has focused on the synthesis of various derivatives and analogs of this compound. These include the preparation of esters, amides, and other functionalized forms, contributing to a deeper understanding of its chemical properties and potential applications (Mohammed, 2010).
Chemical Reactions and Transformations
- Chemical Transformations : The compound has been involved in studies exploring its reactions with various nucleophiles and other chemical agents. This research aids in understanding its reactivity and potential for creating novel chemical entities (Clarke et al., 1985).
Novel Compound Synthesis
- Novel Compounds Synthesis : Researchers have synthesized novel compounds from this ester, exploring its utility in creating new classes of molecules. This includes the transformation into indoles and other heterocyclic structures, which can have various applications in chemistry and pharmacology (Traven et al., 2000).
Conformational Studies
- Conformational Analysis : The compound has been the subject of conformational studies, providing insights into its molecular geometry and stability. These studies are crucial for understanding how the compound behaves in different environments and can inform its potential applications (Ciolkowski et al., 2009).
Intermediate in Synthesis
- Role as an Intermediate : It has been used as an important intermediate in the synthesis of other compounds, such as anticoagulants. This highlights its versatility and importance in the field of synthetic chemistry (Wang et al., 2017).
Potential Biological Applications
- Exploration of Biological Activities : While avoiding specifics on drug use or side effects, it's notable that the compound and its derivatives have been evaluated for potential biological activities, including antimicrobial effects. This opens possibilities for its use in developing new therapeutic agents (Mulwad et al., 2011).
Properties
Molecular Formula |
C26H27N3O5 |
---|---|
Molecular Weight |
461.5 g/mol |
IUPAC Name |
ethyl 4-[1-[(4-methyl-2-oxochromen-7-yl)amino]-3-oxo-1H-isoindol-2-yl]piperidine-1-carboxylate |
InChI |
InChI=1S/C26H27N3O5/c1-3-33-26(32)28-12-10-18(11-13-28)29-24(20-6-4-5-7-21(20)25(29)31)27-17-8-9-19-16(2)14-23(30)34-22(19)15-17/h4-9,14-15,18,24,27H,3,10-13H2,1-2H3 |
InChI Key |
NVDWZMNKWRPAMJ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCC(CC1)N2C(C3=CC=CC=C3C2=O)NC4=CC5=C(C=C4)C(=CC(=O)O5)C |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)N2C(C3=CC=CC=C3C2=O)NC4=CC5=C(C=C4)C(=CC(=O)O5)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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